Cas no 1804418-80-1 (Ethyl 4,5-dibromo-2-fluorophenylacetate)

• Product Name: Ethyl 4,5-dibromo-2-fluorophenylacetate
• CAS No: 1804418-80-1
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4706293
• Update Time: 2025-08-02

Ethyl 4,5-dibromo-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,5-dibromo-2-fluorophenylacetate

• Inchi： 1S/C10H9Br2FO2/c1-2-15-10(14)4-6-3-7(11)8(12)5-9(6)13/h3,5H,2,4H2,1H3
• InChI Key： YCTXETCCHIGIKF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)CC(=O)OCC)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4,5-dibromo-2-fluorophenylacetate

Ethyl 4,5-Dibromo-2-Fluorophenylacetate: A Comprehensive Overview

Ethyl 4,5-dibromo-2-fluorophenylacetate, with the CAS number 1804418-80-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and fluorine atoms, as well as an ester group. The combination of these functional groups makes it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and material synthesis. Ethyl 4,5-dibromo-2-fluorophenylacetate has been explored for its role in the development of novel pharmaceutical agents due to its ability to interact with biological systems in a controlled manner. Researchers have found that the presence of bromine and fluorine atoms enhances the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of Ethyl 4,5-dibromo-2-fluorophenylacetate involves a multi-step process that typically begins with the bromination of a fluorinated aromatic compound. Advanced techniques such as electrophilic substitution and nucleophilic aromatic substitution have been employed to achieve high yields and purity. Recent advancements in catalytic methods have further optimized the synthesis process, reducing production costs and environmental impact.

In terms of applications, this compound has shown potential in the field of polymer science. Its ability to act as a crosslinking agent has been leveraged in the development of high-performance polymers for use in electronics and aerospace industries. Additionally, its role as an intermediate in the synthesis of agrochemicals has been explored, particularly in the development of pesticides with enhanced efficacy and reduced environmental toxicity.

Recent research has also focused on the environmental impact of Ethyl 4,5-dibromo-2-fluorophenylacetate. Studies have indicated that while it is stable under normal conditions, it undergoes degradation under specific environmental conditions, such as UV light exposure or microbial action. These findings are crucial for understanding its long-term effects on ecosystems and for developing strategies to minimize its environmental footprint.

In conclusion, Ethyl 4,5-dibromo-2-fluorophenylacetate is a compound with diverse applications and significant potential for innovation across multiple industries. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset in contemporary research and development efforts.